![molecular formula C21H23F3N4O B303711 2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303711.png)
2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as CEP-26401, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a quinoline-based molecule that has shown promising results in various studies, making it an attractive target for further research.
Mechanism of Action
The mechanism of action of 2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that play a role in oxidative stress and inflammation. This compound has been shown to inhibit the activity of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species that can damage cells. Additionally, this compound has been shown to inhibit the activation of the transcription factor NF-κB, which plays a role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different studies. In one study, this compound was shown to reduce the levels of reactive oxygen species in cells, protecting them from oxidative stress. In another study, this compound was shown to reduce inflammation in the brain, protecting neurons from damage. Additionally, this compound has been shown to inhibit the growth of cancer cells, suggesting potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its potential neuroprotective and anti-cancer effects. Additionally, this compound is relatively easy to synthesize and has been shown to be stable under various conditions. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies could investigate the mechanism of action of this compound in more detail, as well as its potential applications in other areas of research, such as cardiovascular disease. Finally, the development of more soluble derivatives of this compound could improve its utility in lab experiments.
Synthesis Methods
The synthesis of 2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves a multi-step process that begins with the reaction of 2-chloro-6-trifluoromethylphenylacetonitrile with dimethylamine, followed by the reaction of the resulting intermediate with 1,2,3,4-tetrahydroisoquinoline. This process yields this compound as a white solid with a melting point of 205-210°C.
Scientific Research Applications
2-Amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied for its potential applications in various scientific research fields, including neuroscience and cancer research. In neuroscience, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation. In cancer research, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment.
properties
Molecular Formula |
C21H23F3N4O |
---|---|
Molecular Weight |
404.4 g/mol |
IUPAC Name |
2-amino-1-(dimethylamino)-7,7-dimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinoline-3-carbonitrile |
InChI |
InChI=1S/C21H23F3N4O/c1-20(2)9-15-18(16(29)10-20)17(13(11-25)19(26)28(15)27(3)4)12-7-5-6-8-14(12)21(22,23)24/h5-8,17H,9-10,26H2,1-4H3 |
InChI Key |
LQCGFOPEWGYUNV-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=CC=CC=C3C(F)(F)F)C(=O)C1)C |
Canonical SMILES |
CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=CC=CC=C3C(F)(F)F)C(=O)C1)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.